Cas no 10374-76-2 (Methanesulfonamide,N-8-quinolinyl-)

• Product Name: Methanesulfonamide,N-8-quinolinyl-
• CAS No: 10374-76-2
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 155164
• PubChem ID: 151506
• Update Time: 2025-04-19

Methanesulfonamide,N-8-quinolinyl- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-8-quinolinyl-
• 8-(methylsulfonylamino)quinoline
• N-quinolin-8-ylmethanesulfonamide
• 2bb7
• QMS
• 10374-76-2
• N-(8-quinolinyl)methanesulfonamide
• Methanesulfonamide, N-8-quinolinyl-
• NS00068259
• CHEMBL1235568
• MLS000104324
• BDBM50277922
• Oprea1_142899
• DTXSID00146038
• CU-01000042469-2
• XYEPUTZVZYUENX-UHFFFAOYSA-N
• SCHEMBL6862410
• N-(quinolin-8-yl)methanesulfonamide
• 8-(methylsulfonamido)quinoline
• Q27097657
• SR-01000199285-1
• N-8-Quinolinylmethanesulfonamide
• SMR000054259
• AE-641/05019026
• Cambridge id 5220980
• HMS2299P16
• DB08451
• AKOS009039426
• SR-01000199285
• CBDivE_006665

• Inchi： 1S/C10H10N2O2S/c1-15(13,14)12-9-6-2-4-8-5-3-7-11-10(8)9/h2-7,12H,1H3
• InChI Key： XYEPUTZVZYUENX-UHFFFAOYSA-N
• SMILES： S(C)(NC1=CC=CC2=CC=CN=C12)(=O)=O

Computed Properties

• Exact Mass: 222.04600
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.44000
• LogP: 2.76010